3-methyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-methyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine” is a heterocyclic compound. It contains an oxazine ring, which is a six-membered ring containing one oxygen and one nitrogen atom . The compound also contains a trifluoromethyl group, which is a functional group consisting of one carbon atom bonded to three fluorine atoms and one other carbon or heteroatom .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a six-membered oxazine ring attached to a benzene ring (forming a benzo[b][1,4]oxazine structure), with a trifluoromethyl group (-CF3) and a methyl group (-CH3) attached to the oxazine ring .Scientific Research Applications
Synthesis and Chemical Properties
- Innovative Synthesis Methods: Recent research has developed new synthesis methods for 3,4-dihydro-2H-benzo[1,4]oxazines, including variants like 3-methyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine. These methods involve starting materials like 2-aminophenol and employ one-pot reactions to produce various derivatives (詹淑婷, 2012).
- Synthesis of Novel Derivatives: Researchers have synthesized diverse derivatives of 3,4-dihydro-2H-benzo[1,4]oxazines. Such work expands the potential applications in various fields, including materials science and pharmacology (V. Guguloth, 2021).
Potential Therapeutic Applications
- Antimicrobial Properties: Some derivatives of 3,4-dihydro-2H-benzo[1,4]oxazine, specifically those with fluorine atoms, have shown potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. This suggests their potential use in designing new antimicrobial agents (Liang Fang et al., 2011).
- Anti-Inflammatory Activity: Certain 3,4-dihydro-2H-benzo[e][1,3]oxazine derivatives have demonstrated significant anti-inflammatory activity in vivo, suggesting their potential as novel anti-inflammatory agents (Yan-Fei Li et al., 2016).
Advanced Applications
- Dual Thromboxane A2 Receptor Antagonists and Prostacyclin Receptor Agonists: 3,4-Dihydro-2H-benzo[1,4]oxazine derivatives have been developed as dual-acting agents, blocking the TXA2 receptor and activating the PGI2 receptor. This suggests their application in anti-thrombotic and cardiovascular treatments (M. Ohno et al., 2006).
Mechanism of Action
Target of Action
It’s known that 1,3-oxazines, a class of compounds to which our compound belongs, exhibit significant pharmacological properties
Mode of Action
Compounds with the 1,3-oxazine motif are known to interact with their targets and induce changes that result in their pharmacological effects
Biochemical Pathways
It’s known that 1,3-oxazines can affect a broad range of biochemical pathways due to their significant pharmacological properties
Result of Action
It’s known that 1,3-oxazines exhibit significant pharmacological properties , which suggests that they have notable molecular and cellular effects
Properties
IUPAC Name |
3-methyl-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO/c1-6-5-15-9-3-2-7(10(11,12)13)4-8(9)14-6/h2-4,6,14H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WABCIIFXOCZRCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC2=C(N1)C=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
449-85-4 |
Source
|
Record name | 3-methyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.